4-Cyclopropylmethoxy-2-methyl-benzoic acid methyl ester
Cat. No. B8354105
M. Wt: 220.26 g/mol
InChI Key: XGRDKFYHSVKHGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163729B2
Procedure details
4-Hydroxy-2-methyl-benzoic acid methyl ester (1.0 g, 6.0 mmol, 1.0 eq) was dissolved in acetone (14 mL), NaI (0.45 g, 3.0 mmol, 0.5 eq) and K2CO3 (1.66 g, 12.0 mmol, 2.0 eq) were added ad the mixture was stirred at room temperature for 20 min. (Bromomethyl)cyclopropane (0.53 mL, 5.4 mmol, 0.9 eq) was added, and the mixture was refluxed for 2 days. The solvent was concentrated under reduced pressure, NaOH 10% was added, and the crude was extracted with DCM and dried. 0.42 g of title product (yield 32%) were recovered and used without further purification.
Name
Yield
32%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:12])[C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][C:5]=1[CH3:11].[Na+].[I-].C([O-])([O-])=O.[K+].[K+].Br[CH2:22][CH:23]1[CH2:25][CH2:24]1>CC(C)=O>[CH3:1][O:2][C:3](=[O:12])[C:4]1[CH:9]=[CH:8][C:7]([O:10][CH2:22][CH:23]2[CH2:25][CH2:24]2)=[CH:6][C:5]=1[CH3:11] |f:1.2,3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
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1 g
|
|
Type
|
reactant
|
|
Smiles
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COC(C1=C(C=C(C=C1)O)C)=O
|
|
Name
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|
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Quantity
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14 mL
|
|
Type
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solvent
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|
Smiles
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CC(=O)C
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Step Two
Step Three
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Name
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|
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Quantity
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0.53 mL
|
|
Type
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reactant
|
|
Smiles
|
BrCC1CC1
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
|
ADDITION
|
|
Details
|
was added
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
the mixture was refluxed for 2 days
|
|
Duration
|
2 d
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The solvent was concentrated under reduced pressure, NaOH 10%
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
the crude was extracted with DCM
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C1=C(C=C(C=C1)OCC1CC1)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.42 g | |
| YIELD: PERCENTYIELD | 32% | |
| YIELD: CALCULATEDPERCENTYIELD | 35.3% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
